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Compound of Interest

Compound Name: 3-Bromopropylamine

Cat. No.: B098683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. It is not a substitute for a formal safety data sheet (SDS) and

should be used in conjunction with the manufacturer's SDS and established institutional safety

protocols. All laboratory work should be conducted by qualified personnel who have received

appropriate safety training.

Introduction
3-Bromopropylamine hydrobromide is a valuable reagent in organic synthesis, frequently

utilized to introduce a propylamine functional group into molecules.[1] Its application is

particularly notable in the development of pharmaceutical compounds. However, its safe and

effective use necessitates a thorough understanding of its hazardous properties and the

implementation of stringent handling and storage protocols. This guide provides an in-depth

overview of the safe management of 3-Bromopropylamine hydrobromide, compiling essential

data and outlining best practices for laboratory use.

Hazard Identification and Classification
3-Bromopropylamine hydrobromide is classified as a hazardous substance. The primary

hazards associated with this compound are:
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Skin Irritation (Category 2): Causes skin irritation upon contact.[2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[2]

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of 3-
Bromopropylamine hydrobromide is fundamental to its safe handling.

Property Value Reference(s)

Chemical Formula C₃H₈BrN · HBr [3]

Molecular Weight 218.92 g/mol [2]

Appearance
White to off-white or pale

cream/pink powder or chunks.
[3][4]

Melting Point 171-175 °C [5]

Boiling Point 150.6 °C at 760 mmHg [3]

Flash Point 44.9 °C [3]

Solubility Soluble in water (50 mg/mL). [3]

Stability

Stable under normal

temperatures and pressures.

Hygroscopic.

[6]
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Toxicological Information
Detailed toxicological data for 3-Bromopropylamine hydrobromide is limited. The available

data is summarized below. The absence of comprehensive data necessitates handling this

compound with a high degree of caution, assuming it may have other uncharacterized

hazardous properties.

Route of Exposure Species Value Reference(s)

Intraperitoneal Mouse LD50: 109 mg/kg [2][7]

Oral No data available

Dermal No data available

Inhalation No data available

Chronic Toxicity, Carcinogenicity, and Mutagenicity:

There is no data available regarding the chronic toxicity, carcinogenicity, or mutagenicity of 3-
Bromopropylamine hydrobromide.[4]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safe handling procedures is paramount to minimize exposure and ensure

personnel safety.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[8]
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Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber) that have been inspected for integrity

prior to use.[8]

A lab coat or chemical-resistant apron should be worn.[8]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with a particulate filter is recommended.[8]

General Hygiene Practices
Avoid inhalation of dust and contact with skin and eyes.[8]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[8]

Contaminated clothing should be removed immediately and laundered before reuse.

Storage Requirements
Proper storage is crucial to maintain the integrity of 3-Bromopropylamine hydrobromide and

to prevent hazardous situations.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

The compound is hygroscopic; protect from moisture.[6]

Store away from incompatible materials, particularly strong oxidizing agents.[6]

Store in a locked cabinet or other secure location.

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill, follow these procedures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 5.2.
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Avoid generating dust.

Carefully sweep up the spilled solid and place it into a suitable, labeled container for

disposal.

Clean the spill area thoroughly with a suitable solvent (e.g., water), and collect the cleaning

materials for disposal.

Do not allow the material to enter drains or waterways.[4]

First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Experimental Protocols: General Guidance
While specific experimental protocols will vary depending on the application, the following

provides general guidance for common laboratory procedures involving 3-Bromopropylamine
hydrobromide.

Weighing
Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize dust inhalation.
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Use a clean, dry spatula and weighing vessel.

Close the container immediately after removing the desired amount.

Dissolution
When preparing solutions, add the solid 3-Bromopropylamine hydrobromide slowly to the

solvent with stirring.

Be aware that the dissolution process may be exothermic.

Use a flask or beaker of appropriate size to avoid splashing.

Addition to a Reaction Mixture
If adding as a solid, do so in portions to control the reaction rate, especially if the reaction is

exothermic.

If adding as a solution, use a dropping funnel or syringe pump for controlled addition.

Ensure the reaction vessel is equipped with appropriate stirring and temperature control.

Visualizations
Logical Workflow for Safe Handling
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Caption: A logical workflow for the safe handling of 3-Bromopropylamine hydrobromide.
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Chemical Incompatibility Diagram
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Caption: Chemical incompatibilities of 3-Bromopropylamine hydrobromide.

First Aid Decision Tree
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Caption: A decision tree for first aid measures following exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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